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Compound of Interest

Compound Name:
Methyl Cyclohex-2-ene-1-

carboxylate

Cat. No.: B1654662 Get Quote

For researchers, scientists, and professionals in drug development, understanding the

structure, synthesis, and properties of key organic molecules is paramount. This guide provides

a detailed overview of Methyl Cyclohex-2-ene-1-carboxylate, a cyclohexene derivative with

potential applications in organic synthesis and as a building block for more complex molecules.

Core Structure and Chemical Identity
Methyl Cyclohex-2-ene-1-carboxylate is a cyclic ester with the molecular formula C₈H₁₂O₂.[1]

Its structure consists of a six-membered carbon ring (cyclohexene) containing a double bond

between carbons 2 and 3. A methyl carboxylate group (-COOCH₃) is attached to carbon 1.

IUPAC Name: methyl cyclohex-2-ene-1-carboxylate[1] CAS Number: 25662-37-7[1]

Molecular Weight: 140.18 g/mol [1]

The spatial arrangement of the atoms and the presence of the ester and alkene functional

groups are key to its chemical reactivity and make it a versatile intermediate in organic

synthesis.

Physicochemical and Spectroscopic Data
The following tables summarize key physicochemical and spectroscopic data for Methyl
Cyclohex-2-ene-1-carboxylate.
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Table 1: Physicochemical Properties

Property Value Reference

Molecular Formula C₈H₁₂O₂ [1]

Molecular Weight 140.18 g/mol [1]

InChI Key
LKVHTVRTQUBZDN-

UHFFFAOYSA-N
[1]

SMILES COC(=O)C1CCCC=C1 [1]

Table 2: Spectroscopic Data

Technique Data

¹H NMR

(Predicted) δ (ppm): 5.7-5.9 (m, 2H, -CH=CH-),

3.7 (s, 3H, -OCH₃), 3.2 (m, 1H, -CH-COO-), 1.8-

2.2 (m, 4H, -CH₂-), 1.5-1.7 (m, 2H, -CH₂-)

¹³C NMR

(Predicted) δ (ppm): 174 (-C=O), 128-130 (-

CH=CH-), 52 (-OCH₃), 40 (-CH-COO-), 20-30 (-

CH₂-)

Infrared (IR)

(Predicted) ν (cm⁻¹): ~3030 (C-H, alkene),

~2950 (C-H, alkane), ~1735 (C=O, ester),

~1650 (C=C, alkene), ~1170 (C-O, ester)

Mass Spec. Molecular Ion (M⁺): m/z = 140

Synthesis via Diels-Alder Reaction
The most common and efficient method for synthesizing the cyclohexene core of Methyl
Cyclohex-2-ene-1-carboxylate is the Diels-Alder reaction. This [4+2] cycloaddition reaction

involves a conjugated diene (1,3-butadiene) and a dienophile (methyl acrylate).

Objective: To synthesize Methyl Cyclohex-2-ene-1-carboxylate from 1,3-butadiene and

methyl acrylate.
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Materials:

1,3-Butadiene (in a suitable form, e.g., generated in situ from sulfolene)

Methyl acrylate

Hydroquinone (inhibitor)

Toluene (solvent)

Anhydrous magnesium sulfate

Diatomaceous earth (e.g., Celite®)

Equipment:

High-pressure reaction vessel or a sealed tube

Heating and stirring apparatus

Rotary evaporator

Apparatus for fractional distillation

Procedure:

Reaction Setup: In a high-pressure reaction vessel, combine methyl acrylate (1.0

equivalent), a slight excess of 1,3-butadiene (1.2 equivalents), and a small amount of

hydroquinone to inhibit polymerization. Add dry toluene as the solvent.

Reaction Conditions: Seal the vessel and heat the mixture to approximately 150-180°C with

continuous stirring for 12-24 hours. The progress of the reaction can be monitored by gas

chromatography (GC).

Work-up: After the reaction is complete, cool the vessel to room temperature. Carefully vent

any excess pressure.

Purification:
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Transfer the reaction mixture to a round-bottom flask.

Remove the toluene solvent using a rotary evaporator.

The crude product is then purified by fractional distillation under reduced pressure to

isolate the Methyl Cyclohex-2-ene-1-carboxylate.

Safety Precautions: 1,3-Butadiene is a flammable gas and should be handled with care in a

well-ventilated fume hood. The reaction is conducted at high pressure and temperature and

requires appropriate safety equipment.

Synthesis Purification & Analysis

1,3-Butadiene +
Methyl Acrylate

Diels-Alder Reaction
(High Temp & Pressure) Crude Product Fractional Distillation Pure Methyl Cyclohex-2-ene-1-carboxylate Spectroscopic Analysis

(NMR, IR, MS)

Click to download full resolution via product page

Caption: Workflow for the synthesis and analysis of Methyl Cyclohex-2-ene-1-carboxylate.

Biological and Pharmaceutical Relevance
While direct biological activity or involvement in specific signaling pathways for Methyl
Cyclohex-2-ene-1-carboxylate is not extensively documented, its structural motif is of interest

in medicinal chemistry. Cyclohexene derivatives are scaffolds for various biologically active

molecules.

Derivatives of cyclohexene carboxylic acid have been investigated for their potential

pharmacological activities. For instance, certain amidrazone derivatives containing a cyclohex-

1-ene-1-carboxylic acid moiety have demonstrated anti-inflammatory and antiproliferative

properties.[2][3] These studies suggest that the cyclohexene ring can serve as a valuable

scaffold for the design of new therapeutic agents.

Furthermore, a related compound, (S)-3-cyclohexene-1-carboxylic acid, is a key chiral building

block in the synthesis of the anticoagulant drug Edoxaban. This highlights the importance of
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cyclohexene carboxylic acid derivatives as intermediates in the production of pharmaceuticals.

Methyl Cyclohex-2-ene-1-carboxylate
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Caption: Conceptual drug discovery pathway utilizing the target molecule as a starting scaffold.

Conclusion
Methyl Cyclohex-2-ene-1-carboxylate is a valuable organic compound, readily synthesized

via the robust Diels-Alder reaction. While its direct biological functions are not yet fully

elucidated, its structure serves as a versatile platform for the synthesis of more complex

molecules. For researchers in drug discovery and development, this compound and its

derivatives represent a promising area for the exploration of new therapeutic agents. The

methodologies and data presented in this guide provide a solid foundation for further

investigation and application of Methyl Cyclohex-2-ene-1-carboxylate in scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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